Cas no 22246-20-4 (Benzoic acid, 2-cyano-4-methoxy-)

• Product Name: Benzoic acid, 2-cyano-4-methoxy-
• CAS No: 22246-20-4
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 3913435
• PubChem ID: 66773015
• Update Time: 2025-09-23

Benzoic acid, 2-cyano-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-cyano-4-methoxy-
• 2-cyano-4-methoxybenzoic acid
• SCHEMBL702716
• 22246-20-4
• NZFOBVIPHWZEIR-UHFFFAOYSA-N
• DB-409600

• Inchi： 1S/C9H7NO3/c1-13-7-2-3-8(9(11)12)6(4-7)5-10/h2-4H,1H3,(H,11,12)
• InChI Key： NZFOBVIPHWZEIR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C=C1C#N

Computed Properties

• Exact Mass: 177.042593085Da
• Monoisotopic Mass: 177.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 2-cyano-4-methoxy-

Benzoic Acid, 2-Cyano-4-Methoxy: A Comprehensive Overview

Benzoic acid, 2-cyano-4-methoxy, also known by its CAS number CAS No. 22246-20-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a cyano group at the 2-position and a methoxy group at the 4-position. The combination of these functional groups imparts distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

The synthesis of benzoic acid, 2-cyano-4-methoxy typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyano and methoxy substituents on the aromatic ring.

In terms of chemical properties, benzoic acid, 2-cyano-4-methoxy exhibits moderate acidity due to the electron-withdrawing effects of the cyano group on the carboxylic acid moiety. The methoxy group, being an electron-donating substituent, slightly counteracts this effect but does not significantly alter the overall acidity. This balance of functional groups makes the compound suitable for use in pharmaceutical intermediates and agrochemicals.

Recent studies have highlighted the potential of benzoic acid, 2-cyano-4-methoxy in drug discovery. Its structural features make it a promising candidate for designing bioactive molecules targeting various diseases, including cancer and inflammatory conditions. For example, researchers have investigated its ability to inhibit specific enzymes involved in tumor progression and inflammation.

Beyond pharmacological applications, benzoic acid, 2-cyano-4-methoxy has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to its use in developing high-performance materials with tailored mechanical and thermal properties.

In environmental science, benzoic acid, 2-cyano-4-methoxy has been studied for its role in biodegradation processes. Researchers have explored its potential as a substrate for microbial degradation under various environmental conditions, contributing to our understanding of pollutant fate in ecosystems.

The safety profile of benzoic acid, 2-cyano-4-methoxy is generally considered favorable for its intended applications when handled according to standard safety protocols. However, like all chemicals, it requires proper storage and handling to minimize risks associated with exposure.

In conclusion, benzoic acid, 2-cyano-4-methoxy, CAS No. 22246-20-4 stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research and development efforts, underscoring its importance in modern chemistry.